2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride
Overview
Description
2-(2-Fluorophenoxy)ethane-1-sulfonyl fluoride, also known as Fluorophenoxyethane-1-sulfonyl fluoride (FPESF), is a fluorinated organosulfur compound that is used as an intermediate in organic synthesis and as a reagent in the synthesis of other compounds. FPESF has a wide range of applications in the pharmaceutical and agrochemical industries, as well as in laboratory research. It is used as a catalyst in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It is also used as a reagent in the synthesis of other compounds, such as polymers, dyes, and pharmaceuticals.
Scientific Research Applications
FPESF is widely used in scientific research as a reagent and a catalyst. It is used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It is also used as a catalyst in the synthesis of other compounds, such as polymers, dyes, and pharmaceuticals. In addition, FPESF is used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers.
Mechanism of Action
The mechanism of action of FPESF is not well understood. However, it is believed that the reaction of FPESF with organic compounds is mediated by the formation of a sulfonyl fluoride intermediate. This intermediate can then react with other organic compounds, leading to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of FPESF are not well understood. However, there is some evidence that FPESF may be toxic to certain organisms, such as fish, mice, and rats. In addition, FPESF has been shown to be a mutagen in some studies.
Advantages and Limitations for Lab Experiments
The advantages of using FPESF in laboratory experiments include its relatively low cost, its availability, and its ease of use. Additionally, FPESF is a relatively safe reagent and can be used in a variety of applications. However, there are some limitations to using FPESF in laboratory experiments. First, FPESF can be toxic to certain organisms, and it can also be a mutagen in some cases. Second, FPESF has a limited shelf life, and it must be stored in a cool, dry place. Finally, FPESF can be difficult to handle, as it is a corrosive material.
Future Directions
The future directions for the use of FPESF in laboratory experiments include the development of safer, more efficient methods for its synthesis and use. Additionally, researchers are exploring the use of FPESF in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. Finally, researchers are exploring the use of FPESF in the synthesis of more complex compounds, such as peptides and proteins.
Synthesis Methods
FPESF is synthesized through a variety of methods. The most common method is the reaction of 2-fluorophenol with sulfuryl chloride. This reaction produces a mixture of the desired sulfonyl fluoride and the corresponding sulfonate. The sulfonate can then be removed by acidification, leaving the desired sulfonyl fluoride. Other methods for the synthesis of FPESF include the reaction of 2-fluorophenol with sulfur dichloride, the reaction of 2-fluorophenol with sodium sulfite, and the reaction of 2-fluorophenol with sulfur trioxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride involves the reaction of 2-fluorophenol with ethylene oxide to form 2-(2-fluorophenoxy)ethanol, which is then reacted with thionyl chloride to form 2-(2-fluorophenoxy)ethane-1-sulfonyl chloride. Finally, the sulfonyl chloride is reacted with hydrogen fluoride to form the desired product.", "Starting Materials": [ "2-fluorophenol", "ethylene oxide", "thionyl chloride", "hydrogen fluoride" ], "Reaction": [ "2-fluorophenol is reacted with ethylene oxide in the presence of a catalyst to form 2-(2-fluorophenoxy)ethanol.", "2-(2-fluorophenoxy)ethanol is then reacted with thionyl chloride in the presence of a base to form 2-(2-fluorophenoxy)ethane-1-sulfonyl chloride.", "Finally, 2-(2-fluorophenoxy)ethane-1-sulfonyl chloride is reacted with hydrogen fluoride to form 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride." ] } | |
CAS RN |
2385001-87-4 |
Molecular Formula |
C8H8F2O3S |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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